8-(3-hydroxybenzyl)-2-(2-phenylethyl)-2,8-diazaspiro[5.5]undecan-3-one

• IUPAC Name: 8-[(3-hydroxyphenyl)methyl]-2-(2-phenylethyl)-2,8-diazaspiro[5.5]undecan-3-one
• InChI: InChI=1S/C24H30N2O2/c27-22-9-4-8-21(16-22)17-25-14-5-12-24(18-25)13-10-23(28)26(19-24)15-11-20-6-2-1-3-7-20/h1-4,6-9,16,27H,5,10-15,17-19H2
• InChI Key: PAJDSMZKAPJZBD-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCC(=O)N(C2)CCC3=CC=CC=C3)CN(C1)CC4=CC(=CC=C4)O
• Molecular Formula: C24H30N2O2
• Molecular Weight: 378.5 g/mol

Description

Synthesis Analysis

The synthesis of diazaspiro[5.5]undecane derivatives involves complex reactions under specific conditions. For instance, one method for synthesizing similar compounds includes the reaction of 1,3-diaryl-2-propen-1-ones with barbituric acid in aqueous ethanol under refluxing conditions without using a catalyst. The structures are confirmed through various analytical techniques, including ultraviolet, infrared, 1H and 13C NMR, mass, and elemental analysis (Ahmed et al., 2012).

Molecular Structure Analysis

Molecular structure analysis of diazaspiro[5.5]undecane derivatives is critical for understanding their chemical properties and reactivity. This typically involves elucidation through NMR and X-ray crystallographic techniques, revealing details such as conformation preferences and intermolecular interactions, which are crucial for the compounds' physical and chemical behaviors (Islam et al., 2017).

Chemical Reactions and Properties

The chemical reactions and properties of diazaspiro[5.5]undecane derivatives are diverse. These compounds are synthesized through methods such as stereoselective syntheses, which are pivotal for creating pharmacologically important alkaloids. Their reactivity with various reagents can lead to a wide range of products with potential biological activities (Ibuka et al., 1981).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and crystal structure, of diazaspiro[5.5]undecane derivatives can be significantly influenced by their specific molecular structures. For example, the crystal packing can be driven by intermolecular hydrogen bonding and π-π stacking interactions, which are important for understanding the compound's stability and solubility (Islam et al., 2017).

Chemical Properties Analysis

The chemical properties of diazaspiro[5.5]undecane derivatives are determined by their functional groups and molecular framework. Their reactivity towards different chemical reactions, such as Michael addition, spirocyclization, and electrophilic substitution, reveals their potential for synthesizing a wide range of chemical entities with varied biological activities (Cordes et al., 2013).

Scientific Research Applications

CCR8 Antagonists

Compounds like 8-(3-hydroxybenzyl)-2-(2-phenylethyl)-2,8-diazaspiro[5.5]undecan-3-one have been studied as CCR8 antagonists, showing potential in treating chemokine-mediated diseases, particularly respiratory diseases like asthma, chronic obstructive pulmonary disease, and rhinitis (Norman, 2007).

Synthesis and Chemical Analysis

These compounds have been synthesized and analyzed for their structure and properties. For instance, 8-aroyl-9-hydroxy-7,9,11-triaryl-3-oxo(or thioxo)-2,4-diazaspiro[5.5]undecane-1,5-diones have been synthesized and characterized using various techniques, including UV, IR, NMR, mass, and elemental analysis (Ahmed et al., 2012).

Antihypertensive Properties

Some derivatives of 8-(3-hydroxybenzyl)-2-(2-phenylethyl)-2,8-diazaspiro[5.5]undecan-3-one have been explored for their antihypertensive effects. For example, certain 9-substituted derivatives demonstrated significant antihypertensive activity, predominantly due to peripheral alpha 1-adrenoceptor blockade (Clark et al., 1983).

Chiral Separation in Pharmaceutical Industry

Chiral spirocyclic compounds, including derivatives of 8-(3-hydroxybenzyl)-2-(2-phenylethyl)-2,8-diazaspiro[5.5]undecan-3-one, have potential applications in the pharmaceutical industry, such as in synthesizing active pharmaceutical ingredients or as surface modifiers on silica particles (Liang et al., 2008).

Broad Pharmaceutical Applications

A review of 1,9-diazaspiro[5.5]undecanes highlights their potential use in treating a variety of conditions like obesity, pain, immune system disorders, cell signaling, cardiovascular, and psychotic disorders (Blanco‐Ania et al., 2017).

Catalyst-Free Synthesis

Research has been conducted on the efficient, catalyst-free synthesis of nitrogen-containing spiro heterocycles, showcasing advancements in chemical synthesis methodologies (Aggarwal et al., 2014).